Cas no 933688-68-7 (N-((2-Methylthiazol-4-yl)methyl)ethanamine)
933688-68-7 structure
Product Name:N-((2-Methylthiazol-4-yl)methyl)ethanamine
CAS No:933688-68-7
MF:C7H12N2S
MW:156.248579978943
CID:2182853
Update Time:2023-08-06
N-((2-Methylthiazol-4-yl)methyl)ethanamine Chemical and Physical Properties
Names and Identifiers
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- N-((2-methylthiazol-4-yl)methyl)ethanamine
- AM101636
- ethyl[(2-methyl-1,3-thiazol-4-yl)methyl]amine
- N-((2-Methylthiazol-4-yl)methyl)ethanamine
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- Inchi: 1S/C7H12N2S/c1-3-8-4-7-5-10-6(2)9-7/h5,8H,3-4H2,1-2H3
- InChI Key: BQDNYZHADCMHAP-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(=C1)CNCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 97.6
- Topological Polar Surface Area: 53.2
N-((2-Methylthiazol-4-yl)methyl)ethanamine Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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